Cas no 500865-56-5 (5-(2-Methoxyethylamino)pyridine-3-carboxylic acid)

5-(2-Methoxyethylamino)pyridine-3-carboxylic acid structure
500865-56-5 structure
Product Name:5-(2-Methoxyethylamino)pyridine-3-carboxylic acid
CAS No:500865-56-5
MF:C9H12N2O3
MW:196.203182220459
CID:1020725
Update Time:2023-08-02

5-(2-Methoxyethylamino)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylicacid,5-[(2-methoxyethyl)amino]-(9CI)
    • 5-(2-methoxyethylamino)pyridine-3-carboxylic acid
    • NSC608551
    • 3-pyridinecarboxylic acid,5-[(2-methoxyethyl)amino]-
    • 5-(2-Methoxyethylamino)pyridine-3-carboxylic acid
    • Inchi: 1S/C9H12N2O3/c1-14-3-2-11-8-4-7(9(12)13)5-10-6-8/h4-6,11H,2-3H2,1H3,(H,12,13)
    • InChI Key: CAQCMGUKZASCAQ-UHFFFAOYSA-N
    • SMILES: O(C)CCNC1C=NC=C(C(=O)O)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 187
  • Topological Polar Surface Area: 71.4
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